Cas no 1268123-98-3 ((Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine)

• Product Name: (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine
• CAS No: 1268123-98-3
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 5274220
• PubChem ID: 82114963
• Update Time: 2025-07-20

(Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 1268123-98-3
• EN300-698012
• (butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine
• (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine

• Inchi： 1S/C12H20N2S/c1-3-9(2)13-8-12-14-10-6-4-5-7-11(10)15-12/h9,13H,3-8H2,1-2H3
• InChI Key： GAQHBRWNZWCSHS-UHFFFAOYSA-N
• SMILES： S1C(CNC(C)CC)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine

Research Briefing on (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine (CAS: 1268123-98-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine (CAS: 1268123-98-3) as a promising scaffold for drug development. This compound, characterized by its unique benzothiazole core and amine functionality, has garnered attention due to its versatile pharmacological properties. The following briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural features, including the tetrahydrobenzothiazole moiety, are known to confer significant bioactivity, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a potential ligand for neurotransmitter receptors, with a focus on its affinity for dopamine and serotonin receptors. Preliminary in vitro assays indicate that (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine exhibits moderate to high binding affinity, suggesting its utility in the development of novel psychotropic agents.

In addition to its CNS activity, recent investigations have delved into the compound's potential as an anti-inflammatory and antimicrobial agent. Molecular docking studies have revealed interactions with key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings are supported by in vivo models demonstrating reduced inflammatory markers in treated subjects. Furthermore, the compound's benzothiazole core has been implicated in disrupting microbial cell membranes, offering a dual mechanism of action against both Gram-positive and Gram-negative bacteria.

The synthesis of (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine has been optimized in recent studies, with a focus on improving yield and purity. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to streamline the production process. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound and ensuring batch-to-batch consistency.

Despite its promising profile, challenges remain in the development of (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Researchers are exploring prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, (Butan-2-yl)[(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methyl]amine represents a multifaceted compound with significant potential in drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in clinical settings.